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Abstract

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 1,2,3-trimethyldiaziridine. The [IUPAC name for this compound is 1,2,3-
trimethyldiaziridine[1]. This document consolidates available quantitative data, outlines a
detailed, representative experimental protocol for its synthesis based on established methods
for analogous compounds, and presents key structural information obtained from spectroscopic
and diffraction studies. Due to the limited publicly available information on the specific
biological activity of 1,2,3-trimethyldiaziridine, this guide focuses on its chemical and physical
characteristics.

Chemical and Physical Properties

1,2,3-Trimethyldiaziridine is a heterocyclic organic compound with a three-membered ring
containing two nitrogen atoms and one carbon atom, with methyl groups attached to all three
ring atoms. A summary of its key chemical and physical properties is presented in Table 1.
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Property Value Source

IUPAC Name 1,2,3-trimethyldiaziridine PubChem[1]
Molecular Formula CaHioN2 PubChem[1]
Molecular Weight 86.14 g/mol PubChem[1]
CAS Number 113604-56-1 PubChem[1]
Canonical SMILES CCIN(N1C)C PubChem[1]

InChl=1S/C4H10N2/c1-4-
InChl PubChem([1]
5(2)6(4)3/h4H,1-3H3

JQSQQLRRMMWUKE-
InChlKey PubChem[1]
UHFFFAOYSA-N

Standard Enthalpy of
) 176.2 £ 5.0 kd/mol ResearchGate[2]
Formation (gas)

Molecular Structure and Spectroscopic Data

The molecular structure of 1,2,3-trimethyldiaziridine has been determined by gas-phase
electron diffraction, revealing a trans-configuration of the methyl groups attached to the
nitrogen atoms of the diaziridine ring[2]. Key structural parameters are summarized in Table 2.

Structural Parameter Value Source

r(N-C) 1.489(9) A ResearchGate[2]
r(N-N) 1.480(15) A ResearchGate[2]
r(C—C) 1.503(15) A ResearchGate[2]
LNCN 61.5(9) ° ResearchGate[2]
£ (HsC)CN 124.0(15) ° ResearchGate[2]

Spectroscopic data, including 13C NMR and GC-MS, are available for 1,2,3-
trimethyldiaziridine, confirming its molecular structure[1].
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Synthesis of 1,2,3-Trimethyldiaziridine: A
Representative Protocol

While a specific, detailed experimental protocol for the synthesis of 1,2,3-trimethyldiaziridine
is not readily available in the published literature, a representative procedure can be proposed
based on general methods for the synthesis of 1,2,3-trialkyldiaziridines. One such method
involves the reaction of an N-chloroalkylamine with a primary aliphatic amine.

Experimental Protocol: Proposed Synthesis of 1,2,3-
Trimethyldiaziridine

Disclaimer: This is a proposed protocol based on analogous reactions and should be
performed with appropriate safety precautions by qualified personnel.

Reaction Scheme:
CHzNH2 + CINHCHs + CH3sCHO - CasHioN2 + H20 + HCI

Materials:

Methylamine (CH3NH2)

e N-Chloromethylamine (CINHCH?s) - Note: N-chloroamines can be unstable and should be
handled with care.

o Acetaldehyde (CH3CHO)

e Anhydrous diethyl ether

e Potassium carbonate (K2COs), anhydrous

o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,
etc.)

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:
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e Preparation of N-Chloromethylamine: N-Chloromethylamine can be prepared in situ or as a
stock solution by reacting methylamine with a chlorinating agent such as sodium
hypochlorite under controlled conditions. Due to its instability, it is often generated and used
immediately.

o Reaction Setup: A three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, a condenser, and an inlet for an inert atmosphere is charged with a solution
of methylamine in anhydrous diethyl ether. The flask is cooled in an ice bath.

» Addition of Acetaldehyde: Acetaldehyde is added dropwise to the cooled solution of
methylamine while stirring.

» Addition of N-Chloromethylamine: A freshly prepared solution of N-chloromethylamine in
anhydrous diethyl ether is then added dropwise to the reaction mixture over a period of 1-2
hours, maintaining the temperature at 0-5 °C.

» Reaction: The reaction mixture is stirred at low temperature for several hours and then
allowed to warm to room temperature and stirred overnight.

o Workup: Anhydrous potassium carbonate is added to the reaction mixture to neutralize any
formed acid and to remove water. The mixture is filtered, and the solvent is removed from the
filtrate under reduced pressure.

 Purification: The crude product is purified by fractional distillation under reduced pressure to
yield 1,2,3-trimethyldiaziridine.

Characterization: The purified product should be characterized by spectroscopic methods such
as 'H NMR, 13C NMR, and mass spectrometry to confirm its identity and purity.

Reactivity

Detailed studies on the specific reactivity of 1,2,3-trimethyldiaziridine are limited. However,
the diaziridine ring is known to be strained and can undergo various transformations.

e Thermal and Photochemical Decomposition: Diaziridines can undergo ring-opening upon
heating or irradiation with UV light.
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+ Ring-Opening Reactions: The strained three-membered ring is susceptible to cleavage by
various reagents, leading to the formation of acyclic compounds or rearrangement to other

heterocyclic systems.

Further research is required to fully elucidate the specific reaction pathways and synthetic utility
of 1,2,3-trimethyldiaziridine.

Visualizations
Proposed Synthesis Workflow

Fractional Distillation 1,2,3-Trimethyldiaziridine

N-Chloromethylamine
(prepared in situ)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. New Trends in Diaziridine Formation and Transformation (a Review) - PMC
[pmc.ncbi.nlm.nih.gov]

e 2. Thermal and photochemical reactions of dihydrodiazines [agris.fao.org]

 To cite this document: BenchChem. [An In-depth Technical Guide to 1,2,3-
Trimethyldiaziridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15419450#iupac-name-for-1-2-3-trimethyldiaziridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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